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Compound of Interest

Compound Name:
Benzyl 3-chloro-4-

hydroxybenzoate

CAS No.: 85303-64-6

Cat. No.: B14421568

Get Quote

Executive Summary: Immediate Action Plan
Benzyl 3-chloro-4-hydroxybenzoate must be classified and disposed of as Halogenated

Organic Waste.[1][2][3][4][5][6] Due to the presence of the chlorine substituent on the aromatic

ring, this compound requires high-temperature incineration to prevent the formation of toxic

byproducts (e.g., dioxins) during destruction.[2][5][6]

Primary Waste Stream: Halogenated Organic Solids (or Liquids if dissolved).[1][2][5][6]

Critical Segregation: Do NOT mix with strong oxidizers or non-halogenated solvents (unless

the entire mixture is labeled halogenated).[1][2][5][6]

RCRA Status: Not P- or U-listed, but must be managed as characteristic hazardous waste if

it exhibits toxicity or is mixed with listed solvents.[2][3][4][5][6]
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As a specific Safety Data Sheet (SDS) for this exact ester may not be commercially ubiquitous,

the following profile is derived from its functional groups (chlorinated phenol, benzyl ester) and

analogous compounds (e.g., 3-Chloro-4-hydroxybenzoic acid, CAS 3964-58-7).[2][3][4][5][6]

Property Description Implications for Disposal

Chemical Structure
Benzyl ester of 3-chloro-4-

hydroxybenzoic acid

Contains Chlorine (Cl).[1][2][3]

[4][5][6] Must enter

halogenated waste streams.[1]

[2][5][6]

Physical State Solid (Crystalline Powder)

Dust generation is a risk; use

localized ventilation during

transfer.[1][2][6]

Solubility

Low in water; Soluble in

organic solvents (DMSO,

Methanol)

Do not attempt to dilute and

flush down the drain.[1][2]

Hazards (Predicted)
Skin/Eye Irritant (H315, H319),

Aquatic Toxicity

PPE is mandatory.[1][2] Spill

residues are hazardous waste.

[1][2][5][6]

Combustibility Combustible organic solid

Keep away from open flames

and strong oxidizers (e.g.,

Nitric Acid).[1][2]

Scientific Insight: The chlorine atom on the benzene ring significantly alters the disposal

pathway.[1][2][6] Unlike non-halogenated parabens (e.g., Benzyl 4-hydroxybenzoate), which

can often be used in fuel blending, chlorinated aromatics require specific scrubbers during

incineration to neutralize acidic gases (HCl) and prevent environmental release.[1][2][5][6]

Pre-Disposal Handling & Segregation

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://webbook.nist.gov/cgi/cbook.cgi?ID=C94188&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C94188&Mask=200
https://cymitquimica.com/cas/94-18-8/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://webbook.nist.gov/cgi/cbook.cgi?ID=C94188&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C94188&Mask=200
https://cymitquimica.com/cas/94-18-8/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://cymitquimica.com/cas/94-18-8/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://cymitquimica.com/cas/94-18-8/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/380709
https://cymitquimica.com/cas/94-18-8/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-hydroxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14421568?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effective disposal begins at the bench.[1][2][6] Improper segregation is the leading cause of

increased disposal costs and safety incidents.[1][2][6]

Segregation Protocol
Isolate from Oxidizers: Never dispose of this compound in containers holding strong

oxidizers (Peroxides, Nitric Acid, Permanganates).[1][2] The phenolic hydroxyl group can

react exothermically.[1][2][5][6]

Halogenated vs. Non-Halogenated:

Solids: Collect in a dedicated "Hazardous Waste - Solid" container.

Liquids (Mother Liquors/Rinses): If dissolved in solvents like DCM or Chloroform, use the

Halogenated Solvent carboy.[1][2] If dissolved in Methanol or Acetone, the mixture must

still be labeled and treated as Halogenated Waste because of this solute.[1][2]

Labeling Requirements
Every container must be labeled before waste is added.[1][2][5][6]

Chemical Name: Write out the full name: "Benzyl 3-chloro-4-hydroxybenzoate". Do not

use abbreviations or chemical structures alone.

Hazard Checkbox: Mark "Toxic" and "Irritant".[1][2][5][6]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid Waste
Applicable for: Expired reagents, weighing boat residues, failed reaction solids.[2][3]

PPE Donning: Wear nitrile gloves, safety goggles, and a lab coat.[1][2][6] If handling large

quantities (>50g), use a dust mask or work inside a fume hood.[1][6]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a glass jar

with a chemically resistant lid.[1][2][3][4][5][6]
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Transfer: Carefully transfer the solid into the container. Wipe the thread of the jar with a dry

tissue to ensure a tight seal.[1][2][6]

Decontamination: Place the contaminated wipe/tissue into the same solid waste container.[1]

[2][5][6]

Sealing: Screw the lid on tightly.

Manifesting: Log the weight and constituent on your lab's hazardous waste accumulation log.

[1][2][6]

Scenario B: Disposal of Liquid Waste (Solutions)
Applicable for: Reaction mixtures, HPLC waste, mother liquors.[2]

Solvent Identification: Determine the primary solvent.[1][2][6]

Carboy Selection:

If solvent is Halogenated (e.g., DCM): Use the "Halogenated Organic" carboy.[1][2]

If solvent is Non-Halogenated (e.g., Ethanol): You must reclassify this specific volume as

"Halogenated Waste" due to the solute.[1][2] Do not pour into the general "Non-

Halogenated" carboy, as this contaminates the fuel-blending stream.[1][2][3][4][5][6]

Funnel Use: Use a funnel with a lid or check-valve to minimize vapor escape.[1][2][4][5][6]

Transfer: Pour slowly to avoid splashing.

Rinsing: Triple rinse the empty flask with a small amount of compatible solvent and add the

rinsate to the waste carboy.

Visualized Decision Workflows
Diagram 1: Waste Segregation Logic
This decision tree guides you to the correct waste stream based on the physical state and

solvent matrix.[1][2][6]
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Start: Benzyl 3-chloro-4-hydroxybenzoate Waste

What is the physical state?

Solid (Powder/Crystals) Liquid (Solution)

DISPOSE IN:
Hazardous Solid Waste Bin

(Label: Toxic, Irritant)
Identify Primary Solvent

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, Acetone)

DISPOSE IN:
Halogenated Organic Waste Carboy

CRITICAL STEP:
Reclassify mixture as
Halogenated Waste

Click to download full resolution via product page
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Caption: Decision tree for segregating Benzyl 3-chloro-4-hydroxybenzoate waste. Note the

critical reclassification step for non-halogenated solutions.

Emergency Spill Procedures
In the event of a spill outside of containment:

Alert: Notify nearby personnel immediately.

Assess: If the spill is >100g or outside a fume hood, evacuate and contact EHS.

PPE: Wear double nitrile gloves, lab coat, goggles, and shoe covers.[1][2][6]

Containment (Solid):

Do not dry sweep (creates dust).[1][2][6]

Cover with wet paper towels (dampened with water) to suppress dust.[1][2][6]

Scoop up the wet towels and solid into a plastic bag.[1][2][6]

Containment (Liquid):

Use an absorbent pad or vermiculite.[1][2][6]

Do not use paper towels if the solvent is an oxidizer (unlikely for this compound, but good

practice).[1][2]

Disposal: Place all cleanup materials into a heavy-duty plastic bag, seal, label as "Hazardous

Waste - Debris (Contaminated with Benzyl 3-chloro-4-hydroxybenzoate)", and place in the

solid waste bin.

Regulatory & Compliance Notes
RCRA (USA): While Benzyl 3-chloro-4-hydroxybenzoate is not explicitly listed on the P or

U lists, it is a "Characteristic Waste" if it fails TCLP for toxicity (unlikely but possible) or

ignitability (if in flammable solvent).[1][2][3][4][5][6] Always manage as Hazardous Waste to

ensure compliance with the "Cradle-to-Grave" liability standard [1].[1][2][3][4][5][6]
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EPA Waste Codes:

If mixed with spent halogenated solvents (e.g., Methylene Chloride), the mixture carries

the F002 code.[1][2]

If pure substance, use the generic hazardous waste label provided by your institution's

EHS department.[1][2][6]

Drain Disposal: Strictly PROHIBITED.[1][2][5][6] The aquatic toxicity of chlorinated phenols

and their esters poses a significant risk to wastewater treatment biology [2].[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures: Benzyl 3-chloro-4-
hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14421568/docs#proper-disposal-procedures-benzyl-
3-chloro-4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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